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Compound of Interest

Methyl 1-
Compound Name:
aminocyclopropanecarboxylate

Cat. No.: B1349330

Methyl 1-aminocyclopropanecarboxylate: A
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl 1-aminocyclopropanecarboxylate is a cyclic amino acid ester of significant interest in
agricultural science and potentially in drug development. As a derivative of 1-
aminocyclopropanecarboxylic acid (ACC), the immediate precursor to the plant hormone
ethylene, this compound serves as a valuable tool for studying ethylene biosynthesis and
signaling. This technical guide provides a comprehensive overview of the chemical properties,
synthesis, and analytical methods for Methyl 1-aminocyclopropanecarboxylate, as well as
its role as an ethylene agonist.

Chemical Properties

Methyl 1-aminocyclopropanecarboxylate is commercially available primarily as a
hydrochloride salt to improve its stability and solubility. The following table summarizes its key
chemical and physical properties.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1349330?utm_src=pdf-interest
https://www.benchchem.com/product/b1349330?utm_src=pdf-body
https://www.benchchem.com/product/b1349330?utm_src=pdf-body
https://www.benchchem.com/product/b1349330?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1349330?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Value
Property Value (Free Base) (Hydrochloride Citations
Salt)
CAS Number 72784-43-1 72784-42-0 [1][2]
Molecular Formula CsHsNO2 CsH9NO:z - HCI [11[2]
Molecular Weight 115.13 g/mol 151.59 g/mol [1112]
White to almost white
Appearance [3]
powder or crystals
Boiling Point 136 °C [4]
Melting Point 186 °C [3]
Solubility Soluble in water [3]
Keep in dark place,
) 2-8°C, store under
inert atmosphere, ) )
Storage ) inert gas, hygroscopic, [3][5]
store in freezer, under N
heat sensitive
-20°C
Cl.COC(=0)C1(N)CC
SMILES 0O=C(C1(N)CC1)0C [1][2]
CSHMCEYIMFSLSS- CHSDCWKLSHPKFY-
InChl Key [2][6]
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Experimental Protocols
Synthesis of Methyl 1-aminocyclopropanecarboxylate

Hydrochloride

The synthesis of Methyl 1-aminocyclopropanecarboxylate hydrochloride is typically

achieved through the Fischer esterification of 1-aminocyclopropanecarboxylic acid with

methanol in the presence of an acid catalyst.

Principle: The Fischer esterification is a reversible, acid-catalyzed reaction between a

carboxylic acid and an alcohol to form an ester. The reaction equilibrium is driven towards the
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product by using an excess of the alcohol.

Materials:

e l-aminocyclopropanecarboxylic acid

e Methanol (anhydrous)

» Hydrogen chloride (gas) or Thionyl chloride (SOCIz2)

e Diethyl ether (anhydrous)

o Reaction flask with a reflux condenser and a drying tube

o Magnetic stirrer and heating mantle

e |ce bath

Rotary evaporator

Procedure:

o Preparation of Methanolic HCI: Anhydrous hydrogen chloride gas is bubbled through
anhydrous methanol, cooled in an ice bath, until saturation. Alternatively, thionyl chloride can
be carefully added dropwise to cold, stirred anhydrous methanol to generate HCI in situ.

« Esterification: 1-aminocyclopropanecarboxylic acid is suspended in the freshly prepared
acidic methanol.

o Reflux: The reaction mixture is heated to reflux and stirred for several hours. The progress of
the reaction can be monitored by thin-layer chromatography (TLC).

o Work-up: After the reaction is complete, the excess methanol is removed under reduced
pressure using a rotary evaporator.

 Purification: The resulting crude product is triturated with anhydrous diethyl ether to
precipitate the hydrochloride salt. The solid is then collected by filtration, washed with cold
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diethyl ether, and dried under vacuum to yield Methyl 1-aminocyclopropanecarboxylate
hydrochloride.

Analytical Methods

The purity and identity of Methyl 1-aminocyclopropanecarboxylate can be assessed using
standard analytical techniques such as High-Performance Liquid Chromatography (HPLC) and
Gas Chromatography (GC).

2.2.1. High-Performance Liquid Chromatography (HPLC)

Principle: HPLC separates components of a mixture based on their differential partitioning
between a stationary phase and a mobile phase under high pressure.

Instrumentation: A standard HPLC system equipped with a UV detector is suitable.
Column: A C18 reversed-phase column is commonly used.

Mobile Phase: A typical mobile phase would be a gradient of acetonitrile and water
containing an acidic modifier like formic acid or phosphoric acid to ensure the analyte is in its
protonated form.

Detection: UV detection at a wavelength between 200-220 nm is appropriate for this
compound which lacks a strong chromophore.

Sample Preparation: The sample is dissolved in the mobile phase or a compatible solvent
and filtered through a 0.45 um syringe filter before injection.

Quantification: Quantification can be performed using an external standard calibration curve.
2.2.2. Gas Chromatography (GC)

e Principle: GC separates volatile compounds based on their partitioning between a gaseous
mobile phase and a liquid or solid stationary phase within a heated column. Derivatization is
often required for polar compounds like amino acid esters to increase their volatility.

o Derivatization: The amino group can be derivatized, for example, by acylation, to make the
compound more volatile and improve its chromatographic properties.
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e Column: A capillary column with a non-polar or medium-polarity stationary phase is typically
used.

o Carrier Gas: Helium or nitrogen is a common carrier gas.

o Detector: A Flame lonization Detector (FID) is suitable for the detection of this organic
compound.

o Sample Preparation: The derivatized sample is dissolved in a suitable organic solvent for
injection.

Role in Plant Biology: Ethylene Agonist

Methyl 1-aminocyclopropanecarboxylate acts as an agonist of the plant hormone ethylene.
[7] It is structurally similar to 1-aminocyclopropanecarboxylic acid (ACC), the natural precursor
of ethylene in plants.[7] Application of Methyl 1-aminocyclopropanecarboxylate to plant
tissues leads to an increased production of ethylene and elicits ethylene-like physiological
responses, such as the triple response in seedlings, leaf senescence, and fruit ripening.[7] This
is attributed to its conversion to ACC within the plant cells, which then serves as a substrate for
ACC oxidase to produce ethylene.

Ethylene Biosynthesis and Signaling Pathway

The following diagram illustrates the ethylene biosynthesis and signaling pathway in plants,
highlighting the point of action of Methyl 1-aminocyclopropanecarboxylate.
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Ethylene Signaling

Click to download full resolution via product page

Caption: Ethylene biosynthesis and signaling pathway.

Applications in Research and Drug Development

The primary application of Methyl 1-aminocyclopropanecarboxylate is in plant science
research as a tool to study the effects of ethylene on plant growth and development. Its ability
to be readily absorbed and converted to ACC makes it a convenient substitute for applying
gaseous ethylene.

In the context of drug development, while not a direct therapeutic agent, the cyclopropane
scaffold is a "bioisostere" for larger or more flexible groups in drug molecules and can be used
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to improve metabolic stability and binding affinity. The study of amino acid derivatives like
Methyl 1-aminocyclopropanecarboxylate can provide insights into the design of novel
therapeutic agents that target amino acid metabolic pathways or transporters.

Conclusion

Methyl 1-aminocyclopropanecarboxylate is a valuable chemical for researchers in the field
of plant biology. Its well-defined chemical properties and predictable biological activity as an
ethylene agonist make it an indispensable tool. The synthetic and analytical methods outlined
in this guide provide a foundation for its preparation and quality control. Further research into
the biological effects of this and related compounds may uncover new applications in
agriculture and beyond.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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